Cas no 2256740-51-7 (2-bromo-5-(methyl-d3)thiazole-4-d)
2256740-51-7 structure
Product Name:2-bromo-5-(methyl-d3)thiazole-4-d
CAS No:2256740-51-7
MF:C4H4BrNS
MW:182.074905395508
CID:6827331
PubChem ID:172403134
Update Time:2025-03-02
2-bromo-5-(methyl-d3)thiazole-4-d Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-(methyl-d3)thiazole-4-d
- 2256740-51-7
- CS-25604
-
- Inchi: 1S/C4H4BrNS/c1-3-2-6-4(5)7-3/h2H,1H3/i1D3,2D
- InChI Key: FJPZHYAYNAUKKA-MZCSYVLQSA-N
- SMILES: BrC1=NC([2H])=C(C([2H])([2H])[2H])S1
Computed Properties
- Exact Mass: 180.94989Da
- Monoisotopic Mass: 180.94989Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
2-bromo-5-(methyl-d3)thiazole-4-d Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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